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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-ethylhexanal. The information is intended for professionals in research and development
who may handle this chemical. Adherence to these guidelines is critical for ensuring personal
safety and maintaining a safe laboratory environment.

Hazard Identification and Classification

4-Ethylhexanal is classified as a hazardous substance. The following tables summarize its
GHS classification and associated hazard statements.

Table 1: GHS Classification[1][2][3]
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Hazard Class Category
Flammable Liquids 3

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory Tract Irritation)

Acute Aquatic Toxicity 2

Reproductive Toxicity 2

Table 2: Hazard Statements[1][2][3]

Code Statement

H226 Flammable liquid and vapor

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
H317 May cause an allergic skin reaction

Suspected of damaging fertility or the unborn
child

H361

H401 Toxic to aquatic life

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-ethylhexanal is essential for safe
handling and storage.

Table 3: Physical and Chemical Properties[1][4]
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Property Value
Molecular Formula C8H160
Molecular Weight 128.21 g/mol
Appearance Colorless liquid
Odor Slight

Boiling Point 162 - 165 °C
Melting Point -90 °C

Flash Point 50 °C

Water Solubility Low

Toxicological Data

The following table summarizes the available acute toxicity data for a structurally similar
compound, 2-ethylhexaldehyde. This data should be considered indicative of the potential
hazards of 4-ethylhexanal.

Table 4: Acute Toxicity Data (2-Ethylhexaldehyde)[2][4]

Route Species Value

Oral LD50 Rat 2600 mg/kg
Dermal LD50 Rat > 16 g/kg
Inhalation LC50 (4h) Rat > 6.83 mg/L

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to the following protocols is mandatory when working with 4-ethylhexanal.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against exposure.

e Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn when there is a risk of splashing.[5]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are required.[5]
Gloves should be inspected for degradation before each use.

» Body Protection: A flame-retardant lab coat must be worn.[5] For larger quantities, a
chemical-resistant apron or suit is recommended.

o Respiratory Protection: All handling of 4-ethylhexanal should be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[6] If a fume hood is not available, a
NIOSH-approved respirator with an appropriate organic vapor cartridge must be used.[4]

Handling and Storage

e Handling:
o Work in a well-ventilated area, preferably a chemical fume hood.[7]
o Avoid contact with skin, eyes, and clothing.[2][4]
o Use non-sparking tools and explosion-proof equipment.[2][4]
o Ground and bond containers when transferring liquids to prevent static discharge.[2][4][7]
o Keep away from heat, sparks, open flames, and other ignition sources.[2][4]
o Wash hands thoroughly after handling.[5]
o Storage:
o Store in a tightly closed, properly labeled container.[5][6]

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, strong acids, and strong bases.[4][5]

o Store in a designated flammable liquids storage cabinet.[7]
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First-Aid Measures

« If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[4]

» In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. If skin irritation or rash occurs, get medical
advice/attention.[4][6]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get
medical attention.[3][4]

 If Swallowed: Clean mouth with water and drink afterwards plenty of water. Do NOT induce
vomiting. Call a physician or poison control center immediately.[4][6]

Accidental Release Measures

e Minor Spills (in a fume hood):

o

Alert others in the area.

[¢]

Wear appropriate PPE.

[¢]

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).[7]

o

Collect the absorbed material using non-sparking tools and place it in a sealed container
for disposal.[7]

e Major Spills:
o Evacuate the area immediately.
o Turn off all ignition sources if it is safe to do so.[7]

o Contact the institution's emergency response team.

Fire-Fighting Measures
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« Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][4]

¢ Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[2][4] Containers may explode when
heated.

+ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Visualizations

The following diagrams illustrate key safety and handling concepts for 4-ethylhexanal.

Start: Handling 4-Ethylhexanal
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Click to download full resolution via product page

Caption: Workflow for Hazard Identification and Mitigation.
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Caption: Interrelation of 4-Ethylhexanal Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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